Cas no 2172457-14-4 (2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetamido}acetic acid)

• Product Name: 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetamido}acetic acid
• CAS No: 2172457-14-4
• MF: C₂₄H₂₇N₃O₆
• MW: 453.487686395645
• CID: 6612183
• PubChem ID: 165574357
• Update Time: 2025-10-19

2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetamido}acetic acid
• 2172457-14-4
• EN300-1539488
• 2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]acetamido}acetic acid

• Inchi： 1S/C24H27N3O6/c1-15(23(31)27-12-21(28)26-13-22(29)30)10-11-25-24(32)33-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20H,10-14H2,1H3,(H,25,32)(H,26,28)(H,27,31)(H,29,30)
• InChI Key： JAJCEPPIBWCPIW-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C(NCC(NCC(=O)O)=O)=O)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 453.18998559g/mol
• Monoisotopic Mass: 453.18998559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 134Ų

Additional information on 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetamido}acetic acid

Research Brief on 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetamido}acetic acid (CAS: 2172457-14-4)

In recent years, the compound 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetamido}acetic acid (CAS: 2172457-14-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, is widely utilized in peptide synthesis and drug development due to its stability and versatility. The Fmoc group is particularly valuable in solid-phase peptide synthesis (SPPS), where it serves as a temporary protecting group for amino acids, enabling the stepwise construction of complex peptides with high precision.

Recent studies have explored the applications of this compound in the development of novel therapeutic agents. For instance, researchers have investigated its role in the synthesis of peptide-based drugs targeting various diseases, including cancer, infectious diseases, and metabolic disorders. The unique structural features of 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetamido}acetic acid, such as its ability to facilitate the incorporation of non-natural amino acids, have opened new avenues for the design of peptide therapeutics with enhanced stability and bioavailability.

One of the key advancements in this area involves the use of this compound in the synthesis of peptide-drug conjugates (PDCs). PDCs are emerging as a promising class of therapeutics that combine the targeting specificity of peptides with the potency of small-molecule drugs. The Fmoc-protected intermediate, 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetamido}acetic acid, has been employed to create stable linkages between peptides and cytotoxic agents, thereby improving the delivery and efficacy of these conjugates in preclinical models.

Furthermore, recent research has highlighted the potential of this compound in the field of biomaterials. The Fmoc group's ability to self-assemble into nanostructures has been leveraged to develop hydrogels and other biomaterials with applications in tissue engineering and drug delivery. These materials exhibit tunable mechanical properties and biocompatibility, making them suitable for a wide range of biomedical applications.

In conclusion, 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetamido}acetic acid (CAS: 2172457-14-4) continues to be a valuable tool in chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug development, and biomaterials underscore its versatility and potential to drive innovation in these fields. Ongoing research is expected to further expand its utility and uncover new therapeutic opportunities.